Cas no 123184-14-5 (1-3-(trifluoromethyl)phenylprop-2-en-1-one)

• Product Name: 1-3-(trifluoromethyl)phenylprop-2-en-1-one
• CAS No: 123184-14-5
• MF: C₁₀H₇F₃O
• MW: 200.157193422318
• MDL: MFCD21262937
• CID: 2618376
• PubChem ID: 65576227
• Update Time: 2025-06-13

1-3-(trifluoromethyl)phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-(trifluoromethyl)phenyl]prop-2-en-1-one
• 1-3-(trifluoromethyl)phenylprop-2-en-1-one

• MDL： MFCD21262937

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-3-(trifluoromethyl)phenylprop-2-en-1-one

Recent Advances in the Study of 1-3-(trifluoromethyl)phenylprop-2-en-1-one (CAS: 123184-14-5) in Chemical Biology and Pharmaceutical Research

The compound 1-3-(trifluoromethyl)phenylprop-2-en-1-one (CAS: 123184-14-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 1-3-(trifluoromethyl)phenylprop-2-en-1-one as a key intermediate in the synthesis of various bioactive molecules. Its trifluoromethyl group enhances the lipophilicity and metabolic stability of derived compounds, making it a valuable scaffold for medicinal chemistry. Researchers have successfully employed this compound in the development of novel inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 1-3-(trifluoromethyl)phenylprop-2-en-1-one derivatives as potent inhibitors of the PI3K/AKT/mTOR signaling pathway. This pathway is frequently dysregulated in cancer, and the ability of these derivatives to selectively inhibit key components of the pathway offers promising therapeutic potential. The study utilized a combination of computational modeling and in vitro assays to identify the most active compounds, with IC50 values in the nanomolar range.

Another notable application of 1-3-(trifluoromethyl)phenylprop-2-en-1-one is in the field of antimicrobial research. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel chalcone derivatives incorporating this scaffold, which exhibited broad-spectrum antibacterial activity against drug-resistant strains such as MRSA. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic processes.

Despite these promising findings, challenges remain in the optimization of 1-3-(trifluoromethyl)phenylprop-2-en-1-one-based therapeutics. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural modifications and preclinical studies. However, the compound's versatility and demonstrated biological activity make it a compelling candidate for future drug discovery efforts.

In conclusion, 1-3-(trifluoromethyl)phenylprop-2-en-1-one (CAS: 123184-14-5) represents a valuable tool in chemical biology and pharmaceutical research. Its applications span from cancer therapy to antimicrobial development, underscoring its potential to address unmet medical needs. Continued research into its derivatives and mechanisms of action will likely yield further breakthroughs in the coming years.